Cas no 1354961-86-6 (tert-butyl 4-(2,5-dimethylphenyl)-3-oxopiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(2,5-dimethylphenyl)-3-oxopiperidine-1-carboxylate
• CAS No: 1354961-86-6
• MF: C₁₈H₂₅NO₃
• MW: 303.396005392075
• MDL: MFCD20502175
• CID: 5169357
• Update Time: 2025-06-12

tert-butyl 4-(2,5-dimethylphenyl)-3-oxopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-(2,5-dimethylphenyl)-3-oxo-, 1,1-dimethylethyl ester
• tert-butyl 4-(2,5-dimethylphenyl)-3-oxopiperidine-1-carboxylate

• MDL： MFCD20502175
• Inchi： 1S/C18H25NO3/c1-12-6-7-13(2)15(10-12)14-8-9-19(11-16(14)20)17(21)22-18(3,4)5/h6-7,10,14H,8-9,11H2,1-5H3
• InChI Key： CBAWPZYNMQBHJS-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C2=CC(C)=CC=C2C)C(=O)C1

Additional information on tert-butyl 4-(2,5-dimethylphenyl)-3-oxopiperidine-1-carboxylate

Comprehensive Overview of tert-butyl 4-(2,5-dimethylphenyl)-3-oxopiperidine-1-carboxylate (CAS No. 1354961-86-6)

The compound tert-butyl 4-(2,5-dimethylphenyl)-3-oxopiperidine-1-carboxylate (CAS No. 1354961-86-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a piperidine core with a tert-butyl carboxylate group and a 2,5-dimethylphenyl substituent, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals often search for this compound under keywords like "piperidine derivatives", "tert-butyl carboxylate synthesis", and "3-oxopiperidine applications", reflecting its relevance in drug discovery and medicinal chemistry.

In recent years, the demand for tert-butyl 4-(2,5-dimethylphenyl)-3-oxopiperidine-1-carboxylate has surged due to its potential role in developing central nervous system (CNS) therapeutics. The piperidine scaffold is a common motif in drugs targeting neurological disorders, and modifications like the 3-oxo group can enhance binding affinity to specific receptors. This aligns with trending topics such as "neurodegenerative disease research" and "CNS drug design", which dominate academic and industrial discussions. The compound's CAS No. 1354961-86-6 is frequently queried in databases like SciFinder and Reaxys, underscoring its importance in high-impact studies.

From a synthetic chemistry perspective, tert-butyl 4-(2,5-dimethylphenyl)-3-oxopiperidine-1-carboxylate exemplifies the versatility of N-Boc protection strategies. The tert-butyloxycarbonyl (Boc) group is a cornerstone in peptide and heterocycle synthesis, enabling selective reactions while preserving other functional groups. Searches for "Boc-protected piperidines" or "oxopiperidine derivatives" often lead to this compound, highlighting its utility in multistep syntheses. Additionally, its 2,5-dimethylphenyl moiety introduces steric and electronic effects that can fine-tune reactivity, a feature explored in "structure-activity relationship (SAR) studies".

The compound's physicochemical properties, such as solubility and stability, are critical for formulation scientists. Queries like "piperidine carboxylate solubility" or "tert-butyl ester stability" reflect practical concerns in drug development. CAS No. 1354961-86-6 is also linked to patents exploring prodrug strategies, where the Boc group serves as a removable handle for controlled release. This connects to broader trends like "targeted drug delivery" and "biocompatible materials", areas where users seek innovative chemical solutions.

Environmental and regulatory considerations further elevate interest in tert-butyl 4-(2,5-dimethylphenyl)-3-oxopiperidine-1-carboxylate. While not classified as hazardous, its synthesis often involves green chemistry principles, a hot topic in "sustainable pharmaceutical manufacturing". Researchers frequently ask, "How to optimize piperidine derivative synthesis?" or "What are eco-friendly alternatives for Boc protection?", aligning with global pushes for greener methodologies. The compound's CAS No. 1354961-86-6 thus serves as a case study in balancing efficiency and sustainability.

In conclusion, tert-butyl 4-(2,5-dimethylphenyl)-3-oxopiperidine-1-carboxylate (CAS No. 1354961-86-6) is a multifaceted compound bridging synthetic chemistry, drug discovery, and sustainability. Its prominence in searches for "piperidine-based drug intermediates" and "Boc-protected building blocks" underscores its interdisciplinary appeal. As science advances, this molecule will likely remain pivotal in addressing challenges from CNS disorders to green synthesis, making it a staple in both academic and industrial settings.